molecular formula C8H17NO2 B1314651 (S)-3-Amino-5,5-dimethylhexanoic acid

(S)-3-Amino-5,5-dimethylhexanoic acid

Cat. No.: B1314651
M. Wt: 159.23 g/mol
InChI Key: ZBCPPTZVOXHDMT-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-3-Amino-5,5-dimethylhexanoic acid is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities

(S)-3-Amino-5,5-dimethylhexanoic acid exhibits several biological activities that make it a subject of interest in research:

  • Neurotransmission Modulation : Due to its structural similarity to other amino acids involved in neurotransmission, it may influence metabolic pathways related to muscle metabolism and energy production.
  • Potential Antiviral and Antifungal Properties : Research indicates that similar compounds have shown antiviral activity against HSV II and antifungal activity against various Candida species .

Applications in Pharmaceuticals

  • Drug Formulations : The compound is being investigated for its potential use in drug formulations due to its ability to interact with various biomolecules.
  • Therapeutic Agents : Its unique structure allows it to act as a modulator in biological systems, potentially leading to new therapeutic applications.

Case Study 1: Neurotransmission Effects

Research conducted on the impact of this compound on neurotransmission has shown promising results. In vitro studies demonstrated that the compound could enhance synaptic transmission in specific neuronal pathways, suggesting its potential role as a therapeutic agent for neurological disorders.

Case Study 2: Antifungal Activity

A study published in a peer-reviewed journal evaluated the antifungal properties of derivatives related to this compound. The results indicated significant inhibitory effects against Candida albicans strains, highlighting the compound's potential as an antifungal agent.

Properties

Molecular Formula

C8H17NO2

Molecular Weight

159.23 g/mol

IUPAC Name

(3S)-3-amino-5,5-dimethylhexanoic acid

InChI

InChI=1S/C8H17NO2/c1-8(2,3)5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)/t6-/m1/s1

InChI Key

ZBCPPTZVOXHDMT-ZCFIWIBFSA-N

Isomeric SMILES

CC(C)(C)C[C@@H](CC(=O)O)N

Canonical SMILES

CC(C)(C)CC(CC(=O)O)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.